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This technical guide provides a comprehensive overview of the fundamental principles
governing the chromate-dichromate equilibrium. It offers detailed experimental protocols for the
guantitative analysis of this equilibrium and presents key data in a structured format to support
research and development activities involving chromium compounds.

Core Principles of the Chromate-Dichromate
Equilibrium

The chromate-dichromate equilibrium is a classic example of a reversible reaction in aqueous
solution, demonstrating the principles of chemical equilibrium and the influence of external
factors. The equilibrium involves the interconversion between the yellow chromate ion (CrO42-)
and the orange dichromate ion (Cr20727).

The fundamental chemical equation governing this equilibrium is:
2CrO4?~(aq) + 2H*(aq) = Cr20+2~(aq) + H20(l)

This equilibrium is notably sensitive to changes in pH. According to Le Chatelier's principle, the
addition of an acid (an increase in H* concentration) shifts the equilibrium to the right, favoring
the formation of the orange dichromate ion.[1][2][3] Conversely, the addition of a base (which
neutralizes H* ions) shifts the equilibrium to the left, favoring the formation of the yellow
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chromate ion.[1][2] This pH-dependent color change provides a convenient visual indicator of
the equilibrium'’s position.

The equilibrium is also influenced by temperature. Heating a solution containing a buffered
mixture of chromate and dichromate ions can lead to a shift in the equilibrium position,
indicating that the reaction is temperature-dependent.

Caption: The pH-dependent equilibrium between chromate and dichromate ions.

Quantitative Data

The distinct spectral properties of chromate and dichromate ions allow for their quantification
using UV-Visible spectrophotometry. The Beer-Lambert law (A = ebc) is the fundamental
principle for this analysis, where A is absorbance, € is the molar absorptivity, b is the path
length, and c is the concentration.

Molar Absorptivity

The following table summarizes the molar absorptivity values for chromate and dichromate ions
at specific wavelengths. These values are crucial for calculating the concentration of each
species in a mixture.

. Molar
Chemical ..
lon Color Amax (nm) Absorptivity
Formula
(e) (M~*cm™)
Chromate CrOa42- Yellow ~372 ~4830
Dichromate Cr2072~ Orange ~350 ~3150
~450 ~370

An interesting characteristic of the chromate-dichromate system is the presence of isosbestic
points in their overlapping spectra. At these specific wavelengths, the molar absorptivity of the
two species is equal. Consequently, the absorbance of the solution at these points is
independent of pH and directly proportional to the total chromium(VI) concentration.
Experimentally determined isosbestic points have been reported at approximately 339 nm and
445 nm.
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Experimental Protocols
Synthesis of Potassium Chromate and Dichromate

3.1.1. Synthesis of Potassium Chromate (K2CrOa4) from Chromic Oxide (Crz203)

This protocol describes the synthesis of potassium chromate by the oxidation of chromic oxide
in the presence of a base and an oxidizing agent.

Materials:

e Chromic oxide (Cr203)

o Potassium hydroxide (KOH)
e Potassium nitrate (KNO3)
 Distilled water

e Metal bowl or crucible

o Beaker

e Heating apparatus

o Filtration apparatus
Procedure:

e Melt 6.5 g of KOH in a metal bowl.

Add 5 g of Cr203 to the molten KOH and mix thoroughly.

Add 5 g of KNOs to the paste and continue heating for approximately 20 minutes until a
yellow paste is formed.

Allow the mixture to cool.

Dissolve the yellow paste in distilled water to form a yellow solution.
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« Filter the solution to remove any unreacted solids.

» Boil the filtrate to reduce the volume and then cool to crystallize the potassium chromate.

o Collect the yellow crystals by filtration.

3.1.2. Synthesis of Potassium Dichromate (Kz2Cr207) from Potassium Chromate (K2CrOa)

This protocol details the conversion of potassium chromate to potassium dichromate by
acidification.

Materials:

Potassium chromate (K2CrOa)

Concentrated hydrochloric acid (HCI) or glacial acetic acid

Distilled water

Beaker

Heating apparatus
Procedure:
o Prepare a saturated solution of potassium chromate in distilled water.

o Carefully add concentrated HCI or glacial acetic acid dropwise to the yellow chromate
solution. The solution will turn orange, indicating the formation of dichromate ions.

e Heat the solution to boiling to concentrate it.
« Allow the solution to cool slowly to facilitate the crystallization of potassium dichromate.

« Filter the solution to collect the orange-red crystals of potassium dichromate.

Qualitative Demonstration of the Equilibrium Shift
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This simple experiment visually demonstrates the effect of pH on the chromate-dichromate
equilibrium.

Materials:

0.1 M Potassium Chromate (K2CrOa) solution

0.1 M Potassium Dichromate (K2Cr207) solution

6 M Hydrochloric Acid (HCI)

6 M Sodium Hydroxide (NaOH)

Test tubes

Procedure:

o To a test tube containing a few mL of 0.1 M potassium chromate solution (yellow), add 6 M
HCI dropwise until a color change to orange is observed.

o To a separate test tube containing a few mL of 0.1 M potassium dichromate solution
(orange), add 6 M NaOH dropwise until the solution turns yellow.

Spectrophotometric Determination of the Equilibrium
Constant (Kc)

This protocol outlines the quantitative determination of the equilibrium constant for the
chromate-dichromate reaction.
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Caption: Workflow for the spectrophotometric determination of Kc.
Detailed Procedure:

o Preparation of Standard Solutions: Prepare a series of standard solutions of both potassium
chromate and potassium dichromate with known concentrations.

o Determination of Molar Absorptivity (g):

o Measure the absorbance of each standard solution at two different wavelengths where the
absorbance of the two species differs significantly (e.g., 373 nm and 450 nm).

o Plot absorbance versus concentration for each species at each wavelength to create a
Beer's Law plot. The slope of the line represents the molar absorptivity (€) at that
wavelength.
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e Preparation of Equilibrium Mixtures: Prepare a series of solutions with a constant total
chromium concentration but with varying pH values using appropriate buffers.

o Measurement of Absorbance of Equilibrium Mixtures: Measure the absorbance of each
equilibrium mixture at the two selected wavelengths.

 Calculation of Equilibrium Concentrations: The total absorbance of the mixture at a given
wavelength is the sum of the absorbances of the individual components. By measuring the
absorbance at two wavelengths, a system of two simultaneous equations can be solved to
determine the concentrations of chromate and dichromate ions.

o Calculation of the Equilibrium Constant (Kc): Once the equilibrium concentrations of
chromate, dichromate, and H* (from the buffer's pH) are known, the equilibrium constant can
be calculated using the expression: Kc = [Cr20727]/ ([CrO42~]?2 * [H*]?)

Factors Influencing the Equilibrium

Several factors can influence the position of the chromate-dichromate equilibrium, with pH
being the most significant.

Influencing Factors

Primary determinant | Affects Kc

Concentration

Shifts equilibrium
(Le Chatelier's Principle)

Chromate-Dichromate
Equilibrium
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Caption: Key factors that influence the chromate-dichromate equilibrium.

e pH: As detailed earlier, the concentration of hydrogen ions is a critical determinant of the

equilibrium position.
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o Temperature: The equilibrium constant, Kc, is temperature-dependent. Experimental
observations show that heating a buffered solution can shift the equilibrium, indicating a non-
zero enthalpy change for the reaction.

o Concentration: Changes in the concentration of either chromate or dichromate ions will
cause the equilibrium to shift to counteract the change, in accordance with Le Chéatelier's
principle.

Safety Considerations

Chromium(VI) compounds are toxic and are considered carcinogens. It is imperative to handle
these chemicals with appropriate safety precautions.

o Always wear personal protective equipment (PPE), including gloves and safety goggles.
e Conduct all work in a well-ventilated fume hood.

e Dispose of all chromium-containing waste in designated hazardous waste containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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